Cas no 864918-32-1 (1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• CAS No: 864918-32-1
• MF: C₁₇H₁₃ClN₂OS₂
• MW: 360.880920171738
• CID: 6020042
• PubChem ID: 4571789
• Update Time: 2025-05-20

1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• 1-(4-chlorophenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}ethan-1-one
• CHEBI:111313
• AKOS024597762
• 1-(4-chlorophenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• SMR000236290
• 864918-32-1
• 1-(4-chlorophenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]ethanone
• MLS000720394
• HMS2565I23
• CHEMBL1405102
• 1-(4-chlorophenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone
• F0698-0259
• Q27190930

• Inchi： 1S/C17H13ClN2OS2/c1-11-3-2-4-13(9-11)16-19-17(23-20-16)22-10-15(21)12-5-7-14(18)8-6-12/h2-9H,10H2,1H3
• InChI Key： ZKTYTEORWLGWQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CSC1=NC(C2=CC=CC(C)=C2)=NS1)=O

Computed Properties

• Exact Mass: 360.0157831g/mol
• Monoisotopic Mass: 360.0157831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one

Compound CAS No. 864918-32-1: 1-(4-Chlorophenyl)-2-{3-(3-Methylphenyl)-1,2,4-Thiadiazol-5-ylsulfanyl}Ethan-1-one

Compound CAS No. 864918-32-1, also known as 1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one, is a complex organic compound with a unique structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of CAS No. 864918-32-1 is characterized by a 4-chlorophenyl group attached to a ketone moiety, which is further connected to a thiadiazole ring via a sulfanyl linkage. The thiadiazole ring itself is substituted with a 3-methylphenyl group, adding complexity to the molecule's architecture. This combination of functional groups provides the compound with unique chemical properties, making it a subject of interest for researchers exploring novel chemical reactions and material synthesis.

Recent studies have focused on the synthesis and characterization of CAS No. 864918-32-1, particularly its reactivity under various conditions. Researchers have reported that the compound exhibits interesting behavior in sulfur-based reactions, potentially opening avenues for its use as an intermediate in the synthesis of more complex molecules. Additionally, the presence of the thiadiazole ring has been linked to potential biological activity, prompting investigations into its role in drug discovery.

One of the most promising areas of research involving CAS No. 864918-32-1 is its application in materials science. The compound's ability to form stable sulfide linkages has led to its exploration as a building block for advanced materials, such as polymers and coordination compounds. Recent findings suggest that incorporating this compound into polymer matrices could enhance their thermal stability and mechanical properties, making them suitable for high-performance applications.

In terms of biological applications, preliminary studies have indicated that CAS No. 864918-32-1 may possess anti-tumor properties due to its interaction with specific cellular pathways. Researchers have identified that the compound's thiadiazole moiety plays a critical role in modulating these pathways, potentially offering a new direction for anti-cancer drug development.

From an environmental perspective, the synthesis and handling of CAS No. 864918-32-1 require careful consideration to minimize ecological impact. Studies are ongoing to develop more sustainable methods for producing this compound, including the use of green chemistry principles and catalytic processes that reduce waste and energy consumption.

In conclusion, CAS No. 864918-32-1, or 1-(4-chlorophenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one, represents a fascinating example of modern organic chemistry's capabilities. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines, positioning it as a key compound in future scientific advancements.